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Compound of Interest

Compound Name: 3-(2-Fluoroethyl)thymidine

Cat. No.: B15406160

Introduction

3'-deoxy-3'-[*8F]fluorothymidine ([*8F]FLT) is a radiolabeled analog of thymidine used for
positron emission tomography (PET) imaging. It serves as a non-invasive biomarker for
assessing cellular proliferation in vivo. [*®F]FLT is transported into cells and phosphorylated by
thymidine kinase 1 (TK1), an enzyme primarily active during the S-phase of the cell cycle.[1]
This process effectively traps the radiotracer within proliferating cells, allowing for the
visualization and quantification of DNA synthesis.[1] Consequently, [*8F]FLT PET is a powerful
tool for the early assessment of tumor response to various anticancer therapies, often
preceding morphological changes detectable by standard imaging modalities like CT or MRI.[2]

[3]

Mechanism of Action

The mechanism of [*®F]FLT uptake provides a direct measure of the thymidine salvage
pathway, a key process in DNA synthesis.

e Cellular Uptake: [*8F]FLT enters the cell from the bloodstream via passive diffusion and
active transport through nucleoside transporters.[4][5]

e Phosphorylation: In the cytoplasm, [*®F]FLT is phosphorylated by thymidine kinase 1 (TK1) to
form [*8F]FLT-monophosphate. TK1 activity is significantly elevated in proliferating cells.[1][6]
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e Intracellular Trapping: The resulting [*8F]FLT-monophosphate is negatively charged and
cannot easily exit the cell, leading to its accumulation.

» Minimal DNA Incorporation: Unlike thymidine, [*8F]FLT is not significantly incorporated into
the DNA strand, meaning its accumulation is a surrogate for TK1 activity and proliferation
rate.[1][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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